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Compound Name: Bovine Serum Albumin-Cy5.5

Cat. No.: B15602774

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bovine Serum Albumin (BSA) conjugated with the near-infrared fluorescent dye Cyanine 5.5
(Cy5.5) is a valuable tool for a variety of biological applications. Due to its biocompatibility and
well-defined molecular weight, BSA-Cy5.5 is frequently employed as a tracer for studying
cellular processes such as endocytosis, vesicle trafficking, and membrane permeability.[1] The
bright and stable fluorescence of the Cy5.5 dye, which has an excitation maximum around 675
nm and an emission maximum around 694 nm, allows for sensitive detection with minimal
autofluorescence from biological samples.[2]

These application notes provide a comprehensive, step-by-step guide for the fluorescent
labeling of both adherent and suspension cells using BSA-Cy5.5. The protocols have been
developed to ensure robust and reproducible results for downstream applications, including
fluorescence microscopy and flow cytometry.

Data Presentation

The following table summarizes the key quantitative parameters for the BSA-Cy5.5 cell labeling
protocol. Optimal conditions may vary depending on the cell type and experimental goals, so it
is recommended to perform initial titration experiments.
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Parameter

Recommended Range

Notes

BSA-Cy5.5 Concentration

1 - 25 pg/mL (approximately 15
- 375 nM)

Start with a concentration in
the lower end of the range and
optimize as needed. Higher
concentrations may be
required for shorter incubation

times.

Cell Density (Adherent)

5x 104 - 2 x 10° cells/mL

Seed cells to achieve 70-80%
confluency at the time of

labeling.

Cell Density (Suspension)

1 x 10° -5 x 10¢ cells/mL

Ensure a single-cell
suspension for uniform

labeling.

Incubation Time

30 - 60 minutes

Longer incubation times may
lead to increased
internalization of the

conjugate.

Incubation Temperature

37°C

Incubation at 37°C facilitates
active cellular processes like
endocytosis. For surface
labeling, incubation can be

performed at 4°C.

Washing Buffer

Phosphate-Buffered Saline
(PBS) or Hank's Balanced Salt
Solution (HBSS)

Use a buffer that maintains
physiological pH and

osmolarity.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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